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Compound of Interest

Compound Name: Beryllium carbonate

Cat. No.: B081442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the melting point, boiling point, and

decomposition characteristics of beryllium carbonate (BeCO₃). It details the compound's

significant thermal instability and outlines the standard experimental protocols used for its

analysis.

Physicochemical Properties and Thermal Stability
Beryllium carbonate is a compound that exists in several forms, including anhydrous

(BeCO₃), tetrahydrate (BeCO₃·4H₂O), and basic beryllium carbonate (Be₂CO₃(OH)₂).[1][2]

The anhydrous form is notably unstable, readily decomposing into beryllium oxide (BeO) and

carbon dioxide (CO₂), which necessitates its storage under a CO₂ atmosphere to prevent

degradation.[1][3] This instability is a defining characteristic, making it the least thermally stable

of the Group 2 alkaline earth metal carbonates.[4][5] The tetrahydrate form is also reported to

be unstable.[1][6]

Melting and Boiling Points
The thermal behavior of beryllium carbonate is characterized by an exceptionally low melting

point and a decomposition that occurs at or near its boiling point. Unlike other Group 2

carbonates, which decompose at much higher temperatures, beryllium carbonate begins to

decompose around its melting point.[7][8]
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Data Presentation: Thermal Properties of Beryllium Carbonate

Property Value Notes

Melting Point 54 °C (129 °F; 327 K)

The compound begins to

release CO₂ and decompose

at this temperature.[1][3][7]

Boiling Point 100 °C (212 °F; 373 K)
Decomposes at this

temperature.[1][3][9]

Decomposition ≥ 100 °C

The primary decomposition

products are beryllium oxide

(BeO) and carbon dioxide

(CO₂).[4]

Thermal Decomposition Pathway
The thermal decomposition of beryllium carbonate is a direct process that yields beryllium

oxide and carbon dioxide gas.[4] The reaction proceeds as follows:

BeCO₃(s) → BeO(s) + CO₂(g)

This decomposition process is spontaneous and exergonic at increasing temperatures.[7][8]

Due to the compound's instability, this reaction can begin at room temperature if not stored

under a protective CO₂ atmosphere.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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